Cas no 65676-21-3 (Chlorpheniramine Nitrile)

Chlorpheniramine Nitrile is a key intermediate in the synthesis of chlorpheniramine, an antihistamine widely used in pharmaceutical formulations. This nitrile derivative offers high reactivity and selectivity, facilitating efficient downstream transformations in active pharmaceutical ingredient (API) production. Its stable chemical structure ensures consistent performance in synthetic processes, while its purity and compatibility with common reagents make it a reliable choice for industrial-scale manufacturing. The compound’s well-defined properties enable precise control over reaction conditions, contributing to improved yields and reduced byproducts. As a critical building block, Chlorpheniramine Nitrile supports the production of antihistamine drugs with standardized quality and efficacy.

Chlorpheniramine Nitrile structure

Product Name:Chlorpheniramine Nitrile

CAS No:65676-21-3

MF:C₁₇H₁₈ClN₃

MW:299.797922611237

CID:962319

PubChem ID:103434

Update Time:2025-10-19

Chlorpheniramine Nitrile Chemical and Physical Properties

Names and Identifiers

- alpha-(4-chlorophenyl)-alpha-[2-(dimethylamino)ethyl]pyridine-2-acetonitrile
- Chlorpheniramine Nitrile
- 2-(4-chloro-phenyl)-4-dimethylamino-2-[2]pyridyl-butyronitrile
- 2-(4-Chlor-phenyl)-4-dimethylamino-2-[2]pyridyl-butyronitril
- A-(2-(dimethylamino)ethyl)pyridine-2-acetonitrile
- A-(4-chlorophenyl)-
- AC1L2URU
- AC1Q3NA0
- AG-G-47246
- AR-1L8468
- chloropheniramine nitrile
- CTK2F6710
- EINECS 265-869-2
- 65676-21-3
- XWFSLFHFPQWKNV-UHFFFAOYSA-N
- CHLORPHENAMINE MALEATE IMPURITY D [EP IMPURITY]
- 2-PYRIDINEACETONITRILE, .ALPHA.-(P-CHLOROPHENYL)-.ALPHA.-(2-(DIMETHYLAMINO)ETHYL)-
- (2RS)-2-(4-chlorophenyl)-4-(dimethylamino)-2-(pyridin-2-yl)butanenitrile
- 92618CMY2O
- ChlorpheniramineNitrile-d6
- CHLORPHENIRAMINE NITRILE [USP IMPURITY]
- NS00056782
- UNII-92618CMY2O
- 2-PYRIDINEACETONITRILE, .ALPHA.-(4-CHLOROPHENYL)-.ALPHA.-(2-(DIMETHYLAMINO)ETHYL)-
- 2-(4-CHLOROPHENYL)-4-(DIMETHYLAMINO)-2-(PYRIDIN-2-YL)BUTANENITRILE
- DTXSID50984225
- 2-(4-chlorophenyl)-4-(dimethylamino)-2-pyridin-2-ylbutanenitrile
- Q27271478
- alpha-(4-Chlorophenyl)-alpha-(2-(dimethylamino)ethyl)pyridine-2-acetonitrile
- a-(4-Chlorophenyl)-a-[2-(dimethylamino)ethyl]-2-pyridineacetonitrile; a-(p-Chlorophenyl)-a-[2-(dimethylamino)ethyl]-2-pyridineacetonitrile; Chlorpeniramine EP Impurity D;
- Inchi： 1S/C17H18ClN3/c1-21(2)12-10-17(13-19,16-5-3-4-11-20-16)14-6-8-15(18)9-7-14/h3-9,11H,10,12H2,1-2H3
- InChI Key： XWFSLFHFPQWKNV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C#N)(C1C=CC=CN=1)CCN(C)C

Computed Properties

Exact Mass: 299.1189253g/mol
Monoisotopic Mass: 299.1189253g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 39.9Å²

Chlorpheniramine Nitrile Pricemore >>

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TRC	C424315-25mg	Chlorpheniramine Nitrile	65676-21-3		25mg	$ 221.00	2023-09-08
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A2B Chem LLC	AH17117-25mg	2-(4-Chlorophenyl)-4-(dimethylamino)-2-(pyridin-2-yl)butanenitrile	65676-21-3		25mg	$319.00	2023-12-30
A2B Chem LLC	AH17117-250mg	2-(4-Chlorophenyl)-4-(dimethylamino)-2-(pyridin-2-yl)butanenitrile	65676-21-3		250mg	$1688.00	2023-12-30
A2B Chem LLC	AH17117-50mg	2-(4-Chlorophenyl)-4-(dimethylamino)-2-(pyridin-2-yl)butanenitrile	65676-21-3	> 95%	50mg	$423.00	2024-04-19